![molecular formula C18H23N5O3 B2940018 1-methyl-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 1797647-39-2](/img/structure/B2940018.png)
1-methyl-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)-1H-1,2,3-triazole-4-carboxamide
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Description
1-methyl-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C18H23N5O3 and its molecular weight is 357.414. The purity is usually 95%.
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Scientific Research Applications
1. Discovery of Inhibitors for Soluble Epoxide Hydrolase
Research led by Thalji et al. (2013) identified 1-(1,3,5-Triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase, highlighting the critical role of the triazine heterocycle for potency and P450 selectivity. This discovery is significant for understanding the interaction of similar compounds in various disease models (Thalji et al., 2013).
2. Synthesis and Characterization of Heterocyclic Compounds
Sutherland, Tennant, and Vevers (1973) explored the condensation reactions of 5-amino-1H-1,2,3-triazoles with ethyl acetoacetate. They discovered a new type of reversible Dimroth rearrangement, providing insights into the synthesis pathways of related triazole compounds (Sutherland et al., 1973).
3. Development of Antimicrobial Agents
In research by Fandaklı et al. (2012), 1,2,4-triazole derivatives were synthesized and evaluated for antimicrobial activity. The study revealed that Mannich bases showed notable activity against microorganisms, demonstrating the potential of similar triazole derivatives in antimicrobial applications (Fandaklı et al., 2012).
4. Synthesis of Biologically Active Derivatives
Shukla et al. (2017) synthesized two biologically active derivatives of 1,2,4 triazoles, analyzing their molecular structures and intermolecular interactions. This research contributes to understanding the potential biological activities of triazole derivatives (Shukla et al., 2017).
5. Synthesis of Tuberculostatic Agents
Foks et al. (2004) synthesized phenylpiperazineacetic hydrazide cyclization products, evaluating their tuberculostatic activity. This research is crucial for developing new triazole-based treatments for tuberculosis (Foks et al., 2004).
properties
IUPAC Name |
1-methyl-N-[[1-(2-phenoxyacetyl)piperidin-4-yl]methyl]triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N5O3/c1-22-12-16(20-21-22)18(25)19-11-14-7-9-23(10-8-14)17(24)13-26-15-5-3-2-4-6-15/h2-6,12,14H,7-11,13H2,1H3,(H,19,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEDNBWXXOWXYMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=N1)C(=O)NCC2CCN(CC2)C(=O)COC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)-1H-1,2,3-triazole-4-carboxamide |
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